Cas no 110270-13-8 (2-(D-Arabino-tetrahydroxybutyl)-4(R)-1,3-thiazolidine-4-carboxylic acid)

• Product Name: 2-(D-Arabino-tetrahydroxybutyl)-4(R)-1,3-thiazolidine-4-carboxylic acid
• CAS No: 110270-13-8
• MF: C₈H₁₅NO₆S
• MW: 253.27280163765
• CID: 128765
• PubChem ID: 13891320
• Update Time: 2025-10-29

2-(D-Arabino-tetrahydroxybutyl)-4(R)-1,3-thiazolidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolidinecarboxylicacid, 2-(1,2,3,4-tetrahydroxybutyl)-, [2R-[2a(1S*,2R*,3R*),4a]]- (9CI)
• 2-(D-ARABINO-TETRAHYDROXYBUTYL)-4(R)-1,3-THIAZOLIDINE-4-CARBOXYLIC ACID
• W-200814
• 110270-13-8
• 2-(D-Arabino-tetrahydroxybutyl)-4(R)-1,3-thiazolidine-4-carboxylic acid?
• (4R)-2-[(1S,2R,3R)-1,2,3,4-TETRAHYDROXYBUTYL]-1,3-THIAZOLIDINE-4-CARBOXYLIC ACID
• 2-(D-Arabino-tetrahydroxybutyl)-4(R)-1,3-thiazolidine-4-carboxylic acid

• Inchi： 1S/C8H15NO6S/c10-1-4(11)5(12)6(13)7-9-3(2-16-7)8(14)15/h3-7,9-13H,1-2H2,(H,14,15)/t3-,4+,5+,6-,7?/m0/s1
• InChI Key： AGZXTDUDXXPCMJ-DVEMRHSHSA-N
• SMILES： S1C[C@@H](C(=O)O)NC1[C@H]([C@@H]([C@@H](CO)O)O)O

Computed Properties

• Exact Mass: 253.06200
• Monoisotopic Mass: 253.06200837g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.8
• Topological Polar Surface Area: 156Ų

Experimental Properties

• PSA: 155.55000
• LogP: -2.49410

Additional information on 2-(D-Arabino-tetrahydroxybutyl)-4(R)-1,3-thiazolidine-4-carboxylic acid

Introduction to 2-(D-Arabino-tetrahydroxybutyl)-4(R)-1,3-thiazolidine-4-carboxylic acid (CAS No. 110270-13-8)

2-(D-Arabino-tetrahydroxybutyl)-4(R)-1,3-thiazolidine-4-carboxylic acid, identified by its CAS number 110270-13-8, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its complex stereochemistry and functional groups, has garnered attention for its potential applications in drug development and therapeutic interventions. The unique structural features of this compound, particularly its D-arabino-tetrahydroxybutyl side chain and the thiazolidine-4-carboxylic acid core, make it a promising candidate for further investigation in various biochemical pathways.

The thiazolidine-4-carboxylic acid moiety is a well-known scaffold in medicinal chemistry, often found in bioactive molecules due to its ability to participate in hydrogen bonding and stabilize three-dimensional structures. This moiety has been extensively studied for its role in the development of drugs targeting a wide range of diseases, including cardiovascular disorders, diabetes, and inflammatory conditions. The presence of the (R) configuration at the 4-position of the thiazolidine ring further enhances the compound's specificity and binding affinity to biological targets.

The D-arabino-tetrahydroxybutyl side chain adds an additional layer of complexity to this compound, contributing to its solubility and bioavailability. This side chain is reminiscent of natural sugars and polyols, which are known for their ability to interact with biological molecules in a manner that promotes stability and efficacy. The tetrahydroxybutyl group is particularly interesting as it introduces multiple hydroxyl groups that can engage in hydrogen bonding, potentially enhancing the compound's interaction with enzymes and receptors.

Recent research has highlighted the potential of 2-(D-Arabino-tetrahydroxybutyl)-4(R)-1,3-thiazolidine-4-carboxylic acid in the development of novel therapeutic agents. Studies have demonstrated its efficacy in modulating key biochemical pathways associated with metabolic disorders. For instance, preliminary investigations suggest that this compound may interfere with the activity of enzymes involved in glycolysis and gluconeogenesis, making it a candidate for treating conditions such as type 2 diabetes. The ability of the thiazolidine-4-carboxylic acid core to interact with metabolic enzymes is attributed to its structural similarity to natural products that are known to regulate these pathways.

In addition to its potential role in metabolic disorders, 2-(D-Arabino-tetrahydroxybutyl)-4(R)-1,3-thiazolidine-4-carboxylic acid has shown promise in anti-inflammatory applications. Chronic inflammation is a hallmark of many diseases, including cardiovascular disease, arthritis, and cancer. The compound's ability to modulate inflammatory pathways may be attributed to its interaction with nuclear factor kappa B (NF-κB), a key transcription factor involved in inflammation. By inhibiting NF-κB activation, this compound could potentially reduce the production of pro-inflammatory cytokines and mitigate inflammatory responses.

The stereochemistry of 2-(D-Arabino-tetrahydroxybutyl)-4(R)-1,3-thiazolidine-4-carboxylic acid, particularly the (R) configuration at the 4-position of the thiazolidine ring, is critical for its biological activity. Enantioselective synthesis methods have been employed to ensure high enantiomeric purity, which is essential for achieving optimal pharmacological effects. Advances in asymmetric catalysis have enabled the efficient production of this enantiomerically pure form, facilitating further preclinical studies.

Preclinical studies have begun to explore the pharmacokinetic properties of 2-(D-Arabino-tetrahydroxybutyl)-4(R)-1,3-thiazolidine-4-carboxylic acid. These studies aim to determine its absorption, distribution, metabolism, and excretion (ADME) profiles. The presence of multiple hydroxyl groups suggests that this compound may undergo extensive metabolism via phase II conjugation pathways. Understanding these metabolic pathways is crucial for predicting drug interactions and optimizing dosing regimens.

The potential applications of 2-(D-Arabino-tetrahydroxybutyl)-4(R)-1,3-thiazolidine-4-carboxylic acid extend beyond metabolic disorders and inflammation. Research is ongoing into its potential role in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The thiazolidine scaffold is known to interact with amyloid-beta peptides and tau proteins, which are hallmarks of these conditions. By modulating the aggregation and toxicity of these proteins, this compound could potentially slow disease progression and improve cognitive function.

In conclusion,2-(D-Arabino-tetrahydroxybutyl)-4(R)-1,3-thiazolidine-4-carboxylic acid (CAS No. 110270-13-8) represents a promising therapeutic agent with diverse applications in pharmaceutical chemistry. Its unique structural features and biological activities make it a valuable candidate for further research and development. As our understanding of biochemical pathways continues to evolve，this compound will likely play an increasingly important role in addressing various health challenges.